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Compound of Interest

Compound Name: HTH-01-015

Cat. No.: B607985

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HTH-01-015 is a potent and selective inhibitor of NUAK1 (NUAK family SNF1-like kinase-1), a

member of the AMP-activated protein kinase (AMPK) family.[1][2] It demonstrates high

selectivity for NUAK1 over NUAK2 and a panel of other kinases.[3][4] NUAK1 is activated by

the tumor suppressor kinase LKB1 and plays a crucial role in regulating cellular processes

such as cell adhesion, migration, proliferation, and invasion.[1][4][5] These application notes

provide detailed protocols for the preparation of HTH-01-015 stock solutions and its application

in cell-based assays.

Chemical and Physical Properties
A summary of the key chemical and physical properties of HTH-01-015 is presented in the table

below for easy reference.
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Property Value

Chemical Name

5,13-Dihydro-4,5,13-trimethyl-2-[[1-(4-

piperidinyl)-1H-pyrazol-4-yl]amino]-6H-

naphtho[2,3-e]pyrimido[5,4-b][1][2]diazepin-6-

one[3]

Molecular Formula C₂₆H₂₈N₈O[3]

Molecular Weight 468.55 g/mol [6]

CAS Number 1613724-42-7

Purity ≥98%[3]

IC₅₀ ~100 nM for NUAK1[1][3][4][6][7]

Solubility Data
The solubility of HTH-01-015 in various solvents is critical for the preparation of stock and

working solutions.

Solvent Maximum Concentration

DMSO ≥ 23.45 mg/mL (up to 100 mM)[6][8]

Ethanol Up to 100 mM[3]

Water Insoluble[6]

Formulation 1
≥ 2.5 mg/mL (5.34 mM) in 10% DMSO, 40%

PEG300, 5% Tween-80, 45% Saline[1][2]

Formulation 2
≥ 2.5 mg/mL (5.34 mM) in 10% DMSO, 90%

(20% SBE-β-CD in Saline)[1][2]

Formulation 3
≥ 2.5 mg/mL (5.34 mM) in 10% DMSO, 90%

Corn Oil[1][2]
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Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of HTH-01-015 in

DMSO, which can be further diluted for various in vitro experiments.

Materials:

HTH-01-015 powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of HTH-01-015 powder. For example, to

prepare a 10 mM stock solution, weigh out 4.6855 mg of HTH-01-015.

Dissolution: Add the appropriate volume of fresh DMSO to the vial containing the HTH-01-
015 powder. To continue the example, add 1 mL of DMSO to the 4.6855 mg of HTH-01-015.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath or brief sonication can be used to aid dissolution if

precipitation is observed.[1][9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][8] Store the aliquots at -20°C

for up to 6 months or at -80°C for up to one year.[1]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the DMSO stock solution into a final working concentration

in cell culture medium.

Materials:

HTH-01-015 DMSO stock solution (from Protocol 1)

Appropriate cell culture medium (e.g., DMEM)

Sterile tubes and pipettes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

DMSO stock solution in cell culture medium. For example, to achieve a final concentration of

10 µM, you can first dilute the 10 mM stock solution 1:100 in culture medium to get a 100 µM

intermediate solution.

Final Dilution: Add the required volume of the intermediate solution (or the stock solution for

a single dilution step) to the cell culture medium to achieve the desired final concentration.

For instance, add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture

medium to get a final concentration of 10 µM.

Mixing and Application: Gently mix the final working solution and immediately add it to your

cell cultures. Ensure the final DMSO concentration is kept low (typically <0.1%) to avoid

solvent-induced cytotoxicity.

Mandatory Visualizations
HTH-01-015 Mechanism of Action: Inhibition of the
LKB1-NUAK1 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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